Cas no 130996-65-5 (2,6-Dimethylheptan-4-amine hydrochloride)

2,6-Dimethylheptan-4-amine hydrochloride is a tertiary amine hydrochloride salt with a branched alkyl structure, offering stability and defined reactivity for synthetic applications. Its molecular configuration enhances steric hindrance, making it useful in asymmetric synthesis and catalysis. The hydrochloride form improves handling and solubility in polar solvents, facilitating precise dosing in pharmaceutical or chemical processes. This compound serves as a versatile intermediate in organic synthesis, particularly for constructing complex amines or chiral auxiliaries. Its consistent purity and well-characterized properties ensure reproducibility in research and industrial applications. The product is typically supplied as a white crystalline solid, with storage recommendations emphasizing protection from moisture and light to maintain stability.
2,6-Dimethylheptan-4-amine hydrochloride structure
130996-65-5 structure
Product Name:2,6-Dimethylheptan-4-amine hydrochloride
CAS No:130996-65-5
MF:C9H22ClN
MW:179.73068189621
CID:2104813
PubChem ID:23041782
Update Time:2025-08-03

2,6-Dimethylheptan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethylheptan-4-amine hydrochloride
    • MIIOSNBDDPBLBR-UHFFFAOYSA-N
    • NE49060
    • 2,6-Dimethyl-4-aminoheptane Hydrochloride
    • 2,6-dimethylheptan-4-aminehydrochloride
    • 2,6-dimethylheptan-4-amine;hydrochloride
    • DA-20721
    • CS-0258192
    • EN300-69361
    • 130996-65-5
    • SCHEMBL56763
    • Z1263714098
    • G44248
    • AKOS008110160
    • 2,6-Dimethylheptan-4-amine hydrochloride
    • Inchi: 1S/C9H21N.ClH/c1-7(2)5-9(10)6-8(3)4;/h7-9H,5-6,10H2,1-4H3;1H
    • InChI Key: MIIOSNBDDPBLBR-UHFFFAOYSA-N
    • SMILES: Cl.NC(CC(C)C)CC(C)C

Computed Properties

  • Exact Mass: 179.1440774g/mol
  • Monoisotopic Mass: 179.1440774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 66.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

2,6-Dimethylheptan-4-amine hydrochloride Security Information

2,6-Dimethylheptan-4-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 70.00 2022-06-07
TRC
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$ 95.00 2022-06-07
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$ 365.00 2022-06-07
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Additional information on 2,6-Dimethylheptan-4-amine hydrochloride

2,6-Dimethylheptan-4-amine Hydrochloride: A Comprehensive Overview

2,6-Dimethylheptan-4-amine hydrochloride, also known by its CAS number 130996-65-5, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound is a tertiary amine derivative, characterized by its unique structure and versatile applications. In recent years, advancements in synthetic chemistry and materials science have led to a deeper understanding of its properties and potential uses.

The molecular structure of 2,6-Dimethylheptan-4-amine hydrochloride consists of a heptane backbone with methyl groups at positions 2 and 6, and an amine group at position 4. This configuration imparts the compound with distinct chemical and physical properties, making it suitable for a wide range of applications. The hydrochloride salt form enhances its stability and solubility, which are critical factors in many industrial processes.

Recent studies have highlighted the role of 2,6-Dimethylheptan-4-amine hydrochloride in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, improving their bioavailability and reducing side effects. This has opened new avenues in pharmaceutical research, particularly in the development of targeted therapies for chronic diseases.

In the field of materials science, 2,6-Dimethylheptan-4-amine hydrochloride has been investigated for its potential as a precursor in the synthesis of advanced polymers and surfactants. Its amphiphilic nature makes it an ideal candidate for creating materials with tailored surface properties, which can be used in coatings, adhesives, and lubricants.

The synthesis of 2,6-Dimethylheptan-4-amine hydrochloride has also been optimized through green chemistry approaches. By utilizing renewable feedstocks and catalytic processes, scientists have developed more sustainable methods for large-scale production. These advancements not only reduce environmental impact but also lower production costs, making the compound more accessible for commercial applications.

In conclusion, 2,6-Dimethylheptan-4-amine hydrochloride, with its CAS number 130996-65-5, stands as a testament to the progress in chemical innovation. Its diverse applications across pharmaceuticals, materials science, and industrial chemistry underscore its importance in modern technology. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future advancements.

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